Cas no 933745-78-9 (5-bromo-4-chloropyrimidine-2-carbaldehyde)

• Product Name: 5-bromo-4-chloropyrimidine-2-carbaldehyde
• CAS No: 933745-78-9
• MF: C₅H₂BrClN₂O
• MW: 221.439178943634
• CID: 6093330
• PubChem ID: 130116465
• Update Time: 2025-06-08

5-bromo-4-chloropyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloropyrimidine-2-carbaldehyde
• 2-Pyrimidinecarboxaldehyde, 5-bromo-4-chloro-
• EN300-2008740
• 933745-78-9

• Inchi： 1S/C5H2BrClN2O/c6-3-1-8-4(2-10)9-5(3)7/h1-2H
• InChI Key： ABKUJRWQEYIGRT-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(Br)C(Cl)=N1

Computed Properties

• Exact Mass: 219.90390g/mol
• Monoisotopic Mass: 219.90390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.914±0.06 g/cm3(Predicted)
• Boiling Point: 374.9±45.0 °C(Predicted)
• pka: -3.93±0.29(Predicted)

Additional information on 5-bromo-4-chloropyrimidine-2-carbaldehyde

Professional Introduction to 5-bromo-4-chloropyrimidine-2-carbaldehyde (CAS No. 933745-78-9)

5-bromo-4-chloropyrimidine-2-carbaldehyde is a highly versatile and significant intermediate in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 933745-78-9, this compound has garnered considerable attention due to its unique structural properties and broad applicability in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on the pyrimidine ring, coupled with the aldehyde functional group at the 2-position, makes it a valuable building block for constructing complex pharmacophores.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their biological activity, particularly in the realms of antiviral, anticancer, and anti-inflammatory applications. The aldehyde group at the 2-position of the pyrimidine ring provides a reactive site for further functionalization, enabling chemists to design molecules with tailored properties. This reactivity has been exploited in numerous synthetic strategies to create diverse scaffolds for drug discovery.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. 5-bromo-4-chloropyrimidine-2-carbaldehyde has emerged as a key intermediate in this endeavor, particularly in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's structural features, researchers have been able to develop potent and selective kinase inhibitors that exhibit promising preclinical activity.

One notable area of research involving 5-bromo-4-chloropyrimidine-2-carbaldehyde is its application in the synthesis of antiviral agents. The pyrimidine core is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. The bromo and chloro substituents provide additional handles for chemical modification, allowing for the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated the successful use of this compound in generating novel antiviral compounds with enhanced potency and reduced toxicity.

The compound's utility extends beyond its role as a synthetic intermediate; it also serves as a scaffold for exploring new chemical space. Medicinal chemists have utilized 5-bromo-4-chloropyrimidine-2-carbaldehyde to develop molecules with unique mechanisms of action. For instance, its incorporation into designed libraries has led to the discovery of compounds that modulate epigenetic targets, which are increasingly recognized as key players in various diseases. These findings highlight the compound's potential as a tool for probing biological pathways and identifying new therapeutic opportunities.

The synthesis of 5-bromo-4-chloropyrimidine-2-carbaldehyde (CAS No. 933745-78-9) typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have been employed to construct the desired pyrimidine core. These synthetic strategies not only showcase the versatility of modern organic chemistry but also contribute to the efficient production of high-quality intermediates for pharmaceutical applications.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic protocols. Researchers have utilized 5-bromo-4-chloropyrimidine-2-carbaldehyde to explore novel catalytic systems and reaction conditions that enhance efficiency and selectivity. Such studies contribute to the broader field of synthetic chemistry by providing insights into how complex molecules can be constructed with precision and minimal waste.

In conclusion, 5-bromo-4-chloropyrimidine-2-carbaldehyde represents a cornerstone in modern pharmaceutical research due to its multifaceted utility as an intermediate and scaffold molecule. Its role in drug discovery spans across various therapeutic areas, including oncology, virology, and inflammation management. The ongoing exploration of its synthetic potential continues to yield innovative approaches that drive advancements in medicinal chemistry. As research progresses, it is anticipated that this compound will remain a pivotal component in the development of next-generation therapeutics.